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Compound of Interest

Compound Name:
Triheptyl benzene-1,2,4-

tricarboxylate

Cat. No.: B073009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Triheptyl benzene-1,2,4-
tricarboxylate, a high-molecular-weight aromatic ester with significant potential in material

science. Due to the limited availability of specific experimental data for Triheptyl benzene-
1,2,4-tricarboxylate, this document leverages data from its close structural analog, Trioctyl

benzene-1,2,4-tricarboxylate (Trioctyl trimellitate or TOTM), to provide insights into its

properties, applications, and relevant experimental protocols.

Introduction and Physicochemical Properties
Triheptyl benzene-1,2,4-tricarboxylate (CAS No. 1528-48-9) is a member of the trialkyl

trimellitate family of compounds.[1] These esters are recognized for their excellent performance

as plasticizers in various polymers, offering high thermal stability, low volatility, and minimal

migration.[2][3] Its molecular formula is C₃₀H₄₈O₆, with a molecular weight of 504.7 g/mol .[1]

Table 1: Physicochemical Properties of Triheptyl Benzene-1,2,4-tricarboxylate and its

Analog, Trioctyl Trimellitate (TOTM)
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Property
Triheptyl Benzene-
1,2,4-tricarboxylate

Trioctyl Trimellitate
(TOTM) (Analog)

Reference

CAS Number 1528-48-9 3319-31-1 [1][2]

Molecular Formula C₃₀H₄₈O₆ C₃₃H₅₄O₆ [1][2]

Molecular Weight (

g/mol )
504.7 546.78 [1][2]

Appearance -

Clear, colorless to

pale yellow viscous

liquid

[2][4]

Density (g/cm³ at

25°C)
Predicted: ~0.99 0.984 - 0.991 [2][3][5]

Boiling Point (°C) - >400 [4]

Flash Point (°C) - 240 - 263 (closed cup) [5][6]

Water Solubility Predicted: Insoluble Insoluble [2][3]

Organic Solvent

Solubility
-

Soluble in alcohols,

ethers, benzene,

acetone

[3]

Predicted XlogP 10.1 - [7]

Applications in Material Science
Based on the properties of analogous trialkyl trimellitates, Triheptyl benzene-1,2,4-
tricarboxylate is expected to be an excellent high-performance plasticizer and a valuable

component in various advanced materials.

High-Performance Polymers: The primary application is as a plasticizer for polyvinyl chloride

(PVC) and other polymers to enhance flexibility and durability, particularly in applications

requiring high-temperature resistance.[2][8] Its low volatility ensures the longevity of the

plasticized material, preventing brittleness over time.[2]
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Medical Devices: Due to its anticipated low migration and biocompatibility, it is a promising

candidate for use in medical-grade polymers, such as tubing, blood bags, and other devices

that require sterilization.[4][9][10] Studies on TOTM have shown significantly lower leaching

compared to traditional phthalate plasticizers.[10]

Wire and Cable Insulation: The excellent thermal stability and electrical properties of trialkyl

trimellitates make them suitable for insulating high-temperature wires and cables.[8][9]

Automotive Interiors: Its resistance to high temperatures and low volatility are advantageous

for components in automotive interiors, such as dashboards and gaskets.[2][5]

Lubricants and Greases: Trimellitate esters are used as base stocks in high-temperature

lubricant formulations, including engine oils and chain oils, due to their high flash points and

oxidative stability.[11][12]

Cosmetics: Structurally similar compounds function as skin conditioning agents and

emollients in cosmetic formulations.[13][14]

Experimental Protocols
The following are generalized protocols for the synthesis and characterization of Triheptyl
benzene-1,2,4-tricarboxylate and its application as a plasticizer, based on established

methods for similar compounds.

3.1. Synthesis of Triheptyl Benzene-1,2,4-tricarboxylate

This protocol is adapted from the general esterification process for trialkyl trimellitates.[15][16]

Materials:

Trimellitic anhydride

n-Heptanol

Acid catalyst (e.g., p-toluenesulfonic acid or a titanate catalyst)

Toluene (as an azeotropic solvent)
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Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Rotary evaporator

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a Dean-Stark trap and a condenser, combine trimellitic

anhydride and a stoichiometric excess of n-heptanol (approximately 3.3 equivalents).

Add toluene to the flask to facilitate the azeotropic removal of water.

Add a catalytic amount of p-toluenesulfonic acid.

Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as it is formed

during the esterification reaction.

Continue the reaction until the theoretical amount of water has been collected, indicating the

completion of the reaction.

Cool the reaction mixture to room temperature.

Wash the organic layer with a 5% sodium bicarbonate solution to neutralize the acid catalyst,

followed by washing with brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the toluene and excess n-heptanol under reduced pressure using a rotary

evaporator.

Purify the crude product by vacuum distillation to obtain pure Triheptyl benzene-1,2,4-
tricarboxylate.

3.2. Characterization of Triheptyl Benzene-1,2,4-tricarboxylate
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The structure and purity of the synthesized ester can be confirmed using spectroscopic

methods.

Fourier-Transform Infrared (FTIR) Spectroscopy: An FTIR spectrum will show characteristic

peaks for the ester carbonyl groups (C=O) around 1720-1740 cm⁻¹ and aromatic C-H

stretching.[17][18]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the molecular structure. The ¹H NMR spectrum will show characteristic

signals for the aromatic protons and the protons of the heptyl chains.[17][19]

3.3. Evaluation of Plasticizer Performance in PVC

The following are standard test methods to evaluate the effectiveness of Triheptyl benzene-
1,2,4-tricarboxylate as a plasticizer in PVC.

Table 2: Standard Protocols for Plasticizer Evaluation
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Test Standard Method Description

Plasticizer Efficiency ASTM D2284

Measures the tensile

properties (tensile strength,

elongation at break, and

modulus of elasticity) of PVC

compositions with varying

concentrations of the

plasticizer to determine its

efficiency in imparting

flexibility.[20]

Plasticizer Compatibility ASTM D3291, ASTM D2383

Evaluates the compatibility of

the plasticizer in PVC under

compression and humid

conditions by observing any

changes in appearance, such

as exudation.[21][22]

Plasticizer Migration ISO 177, ASTM D2199

Determines the amount of

plasticizer that migrates from

the PVC into other materials

(e.g., lacquers, activated

carbon) over time.[21]

Volatility (Loss of Plasticizer) ISO 176

Measures the loss of

plasticizer from a PVC

compound when exposed to

heat, typically using an

activated carbon method.[21]

Chemical Resistance ASTM D1239

Assesses the resistance of the

plasticized PVC film to

extraction by various

chemicals.[21]

Visualizations
4.1. Synthesis Workflow
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Caption: General workflow for the synthesis of Triheptyl benzene-1,2,4-tricarboxylate.

4.2. Mechanism of Plasticization
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Caption: Mechanism of polymer plasticization by Triheptyl benzene-1,2,4-tricarboxylate.

Safety and Handling
While specific toxicity data for Triheptyl benzene-1,2,4-tricarboxylate is limited, trialkyl

trimellitates are generally considered to have low acute toxicity.[13][23][24] However, standard

laboratory safety practices should always be followed.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle the compound in a well-ventilated area or under a fume hood.

Avoid inhalation of vapors and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with soap and water.
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Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

For drug development professionals, the low toxicity and migration profile of analogous

trimellitates suggest that Triheptyl benzene-1,2,4-tricarboxylate could be a safer alternative

to traditional phthalate plasticizers in pharmaceutical packaging and medical devices.[10]

However, thorough biocompatibility and toxicological studies are necessary for any specific

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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